Cas no 1270321-71-5 (2-amino-2-(2-methylpyridin-4-yl)acetic acid)

• Product Name: 2-amino-2-(2-methylpyridin-4-yl)acetic acid
• CAS No: 1270321-71-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6043632
• PubChem ID: 55292311
• Update Time: 2025-10-30

2-amino-2-(2-methylpyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-methylpyridin-4-yl)acetic acid
• AKOS006366876
• 1270321-71-5
• EN300-1826540

• Inchi： 1S/C8H10N2O2/c1-5-4-6(2-3-10-5)7(9)8(11)12/h2-4,7H,9H2,1H3,(H,11,12)
• InChI Key： VBRPJLJFQPDFAF-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CN=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-(2-methylpyridin-4-yl)acetic acid

Introduction to 2-amino-2-(2-methylpyridin-4-yl)acetic acid (CAS No. 1270321-71-5) and Its Emerging Applications in Chemical Biology

2-amino-2-(2-methylpyridin-4-yl)acetic acid, identified by the chemical abstracts service number 1270321-71-5, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with an amino group and a methyl group, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and molecular probes. The pyridine moiety, in particular, is known for its ability to interact with biological targets, while the acetic acid side chain provides a versatile handle for further chemical modifications.

The structure of 2-amino-2-(2-methylpyridin-4-yl)acetic acid suggests potential applications in the development of small-molecule inhibitors and modulators. The presence of both basic (amino) and acidic (carboxylic acid) functional groups allows for diverse interactions with biological systems, making it a promising candidate for targeting enzymes and receptors involved in various diseases. Recent studies have highlighted its utility in the design of kinase inhibitors, where the pyridine ring serves as a key pharmacophore for binding to ATP-binding sites.

In the realm of drug discovery, this compound has been explored as a building block for more complex molecules. Its ability to undergo selective modifications, such as coupling reactions or derivatization, makes it an attractive intermediate in synthetic chemistry. Researchers have leveraged its scaffold to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of 2-amino-2-(2-methylpyridin-4-yl)acetic acid have shown promise in preclinical studies as potential treatments for inflammatory disorders and metabolic diseases.

One of the most compelling aspects of 1270321-71-5 is its role in biological assays. The compound’s interaction with proteins and enzymes has been studied using high-throughput screening techniques, revealing its potential as a tool for understanding disease mechanisms. Its ability to modulate protein function has opened up new avenues for therapeutic intervention. Additionally, the compound’s solubility profile and stability under various conditions make it suitable for use in both in vitro and in vivo experiments.

Advances in computational chemistry have further enhanced the utility of 2-amino-2-(2-methylpyridin-4-yl)acetic acid. Molecular modeling studies have provided insights into its binding modes with biological targets, enabling researchers to design more effective derivatives. These computational approaches have been complemented by experimental validations, confirming the predictive power of such methodologies. The integration of computational tools with traditional synthetic chemistry has accelerated the discovery process, making compounds like 1270321-71-5 more accessible for therapeutic development.

The pharmacokinetic properties of CAS No 1270321-71-5 are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical efficacy. Preliminary data suggest that it exhibits favorable pharmacokinetic profiles in animal models, which could translate into promising outcomes in human trials. These findings are particularly encouraging given the growing demand for orally bioavailable drugs that can be administered conveniently to patients.

Moreover, the environmental impact of 2-amino-2-(2-methylpyridin-4-yl)acetic acid has been considered in recent research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize production processes, ensuring that this compound can be manufactured responsibly without compromising its quality or efficacy.

The future prospects of 1270321-71-5 are bright, with ongoing research exploring its potential in various therapeutic areas. Its versatility as a scaffold for drug development continues to inspire innovation, and new applications are likely to emerge as our understanding of biological systems deepens. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible benefits for patients worldwide.